Cas no 24623-65-2 (3-Tert-Butyl-2-hydroxybenzaldehyde)

• Product Name: 3-Tert-Butyl-2-hydroxybenzaldehyde
• CAS No: 24623-65-2
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD00778877
• CID: 94063
• PubChem ID: 24871791
• Update Time: 2025-06-08

3-Tert-Butyl-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butyl)-2-hydroxybenzaldehyde
• 3-TERT-BUTYLSALICYLALDEHYDE
• 3-TERT-BUTYL-2-HYDROXYBENZALDEHYDE
• 2-hydroxy-3-(tert-butyl)benzaldehyde
• 3-(tert-butyl)-2-hydroxybenzenecarbaldehyde
• 3-t-Bu-salicylaldehyde
• t-butylsalicylaldehyde
• 2-Hydroxy-3-tert-butylbenzaldehyde
• 3-t-Butyl-2-hydroxybenzaldehyde
• 3-t-butylsalicylaldehyde
• Benzaldehyde, 3-(1,1-dimethylethyl)-2-hydroxy-
• 3-tert-butyl-2-hydroxy-benzaldehyde
• 3-tert-butyl salicylaldehyde
• 3-tertbutylsalicylaldehyde
• ROILLNJICXGZQQ-UHFFFAOYSA-N
• 2-hydroxy-3-tert.butylbenzaldehyde
• BCP04085
• SBB064271
• RW2848
• BBL103671
• STL5574
• SY041191
• Z1255387194
• AS-20056
• CS-W017318
• J-015604
• EN300-7382402
• SCHEMBL173039
• 3-tert-Butyl-2-hydroxybenzaldehyde, 96%
• DTXSID20394938
• AKOS009158336
• B4016
• AMY20296
• A817407
• FT-0602046
• 24623-65-2
• MFCD00778877
• STL557481
• DB-046509
• 3-(1,1-Dimethylethyl)-2-hydroxybenzaldehyde; 2-Hydroxy-3-tert-butylbenzaldehyde;3-(tert-Butyl)-2-hydroxybenzaldehyde; 3-t-Butyl-2-hydroxybenzaldehyde;3-tert-Butylsalicylaldehyde;
• 3-Tert-Butyl-2-hydroxybenzaldehyde

• MDL： MFCD00778877
• Inchi： 1S/C11H14O2/c1-11(2,3)9-6-4-5-8(7-12)10(9)13/h4-7,13H,1-3H3
• InChI Key： ROILLNJICXGZQQ-UHFFFAOYSA-N
• SMILES： OC1C(C=O)=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.041 g/mL at 25 °C(lit.)
• Boiling Point: 79°C/1mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.544(lit.)
• PSA: 37.30000
• LogP: 2.50220
• Sensitiveness: Sensitive to air

3-Tert-Butyl-2-hydroxybenzaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-Tert-Butyl-2-hydroxybenzaldehyde

Introduction to 3-Tert-Butyl-2-hydroxybenzaldehyde (CAS No: 24623-65-2)

3-Tert-Butyl-2-hydroxybenzaldehyde, with the chemical formula C₁₁H₁₄O₂ and CAS number 24623-65-2, is a significant compound in the field of organic chemistry and pharmaceutical research. This aromatic aldehyde derivative features a hydroxyl group and a tert-butyl substituent, which contribute to its unique reactivity and potential applications. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The structure of 3-Tert-Butyl-2-hydroxybenzaldehyde imparts several advantageous properties that make it appealing for synthetic chemistry. The hydroxyl group (-OH) can participate in hydrogen bonding, while the tert-butyl group (-C(CH₃)₃) provides steric hindrance, influencing the compound's solubility and reactivity. These features are particularly useful in medicinal chemistry, where precise control over molecular interactions is essential for designing drugs with high efficacy and low toxicity.

Recent advancements in pharmaceutical research have highlighted the importance of 3-Tert-Butyl-2-hydroxybenzaldehyde as a precursor in the synthesis of pharmacophores. For instance, studies have demonstrated its role in the development of antioxidant compounds, which are crucial for combating oxidative stress-related diseases such as Alzheimer's and cancer. The hydroxylbenzaldehyde core structure is known to exhibit potent radical-scavenging capabilities, making it a promising candidate for therapeutic applications.

In addition to its antioxidant properties, 3-Tert-Butyl-2-hydroxybenzaldehyde has been explored in the synthesis of anticancer agents. Research has shown that derivatives of this compound can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in tumor progression. The tert-butyl group enhances the metabolic stability of these derivatives, allowing for longer half-lives and improved bioavailability. This has opened up new avenues for developing targeted therapies against resistant forms of cancer.

The compound's versatility extends to its role in neuroprotective research. Emerging studies suggest that 3-Tert-Butyl-2-hydroxybenzaldehyde and its derivatives may protect against neurodegenerative diseases by mitigating oxidative damage to neural tissues. The ability of this compound to cross the blood-brain barrier further enhances its potential as a therapeutic agent for conditions such as Parkinson's and Huntington's disease. These findings underscore the importance of continued research into this promising chemical entity.

From a synthetic chemistry perspective, 3-Tert-Butyl-2-hydroxybenzaldehyde serves as a versatile building block for more complex molecules. Its reactivity allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. For example, it can be converted into esters, amides, or other functionalized derivatives that exhibit enhanced biological activity. This adaptability makes it an indispensable tool in drug discovery pipelines.

The industrial significance of 3-Tert-Butyl-2-hydroxybenzaldehyde is also reflected in its role as an intermediate in fine chemical synthesis. Its production involves well-established organic reactions, ensuring scalability and cost-effectiveness for large-scale applications. As demand for high-quality intermediates grows, compounds like this one are becoming increasingly important in meeting the needs of pharmaceutical manufacturers worldwide.

Environmental considerations also play a role in the utilization of 3-Tert-Butyl-2-hydroxybenzaldehyde. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Advances in catalytic processes have enabled more efficient production methods, aligning with global sustainability goals. Such innovations not only improve economic feasibility but also contribute to environmental stewardship.

The future prospects for 3-Tert-Butyl-2-hydroxybenzaldehyde are bright, with ongoing research uncovering new potential applications across multiple disciplines. As our understanding of molecular interactions deepens, this compound is likely to find even wider use in drug development, material science, and beyond. Its unique combination of structural features and functional properties ensures its continued relevance in scientific endeavors.